Cas no 1131605-46-3 ((Z)-Hex-3-en-1-yl 2-amino-5-iodobenzoate)

• Product Name: (Z)-Hex-3-en-1-yl 2-amino-5-iodobenzoate
• CAS No: 1131605-46-3
• MF: C₁₃H₁₆INO₂
• MW: 345.176115989685
• CID: 1030714
• PubChem ID: 44829080
• Update Time: 2025-04-20

(Z)-Hex-3-en-1-yl 2-amino-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-Hex-3-en-1-yl 2-amino-5-iodobenzoate
• hex-3-enyl 2-amino-5-iodobenzoate
• (Z)-Hex-3-en-1-yl2-amino-5-iodobenzoate
• AKOS015922763
• (Z)-hex-3-enyl 2-amino-5-iodobenzoate
• [(Z)-hex-3-enyl] 2-amino-5-iodobenzoate
• 1131605-46-3

• Inchi： 1S/C13H16INO2/c1-2-3-4-5-8-17-13(16)11-9-10(14)6-7-12(11)15/h3-4,6-7,9H,2,5,8,15H2,1H3/b4-3-
• InChI Key： KJYGJPOLIBEYPT-ARJAWSKDSA-N
• SMILES： IC1C=CC(=C(C=1)C(=O)OCC/C=C\CC)N

Computed Properties

• Exact Mass: 345.02258g/mol
• Monoisotopic Mass: 345.02258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 52.3Ų